N-((2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)carbamoyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)carbamoyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H20N4O4S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitubercular Potential
Studies on related sulfonamide compounds have demonstrated potential in combating Mycobacterium tuberculosis, highlighting the relevance of sulfonamides in tuberculosis treatment research. For instance, a study involving the docking of a sulfonamide compound against the enoyl reductase enzyme of Mycobacterium tuberculosis provided insights into its plausible inhibitory action, indicating the potential of sulfonamides in antitubercular therapy (Purushotham & Poojary, 2018).
Antitumor Activity
Sulfonamide derivatives have also been explored for their antitumor properties. One notable study detailed the antitumor activity and pharmacokinetics of a sulfonamide derivative in mice, showcasing its effectiveness against several murine tumors and providing a basis for the potential use of similar compounds in cancer treatment (Stevens et al., 1987).
Antimycobacterial Agents
The design and synthesis of sulfonamides that release sulfur dioxide (SO₂) upon activation have been studied for their antimycobacterial properties. A specific sulfonamide demonstrated higher potency against Mycobacterium tuberculosis than the clinical agent isoniazid, suggesting sulfonamides as promising candidates for antimycobacterial drug development (Malwal et al., 2012).
Anti-Asthmatic Activities
Sulfonamide derivatives have been synthesized and evaluated for their potential in treating asthma by inhibiting platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. This research underscores the therapeutic potential of sulfonamide compounds in respiratory diseases, particularly asthma (Kuwahara et al., 1997).
Antimicrobial and Antiproliferative Agents
The synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives has demonstrated effective antimicrobial and antiproliferative activities, indicating the versatility of sulfonamide compounds in combating microbial infections and proliferative disorders (Abd El-Gilil, 2019).
Properties
IUPAC Name |
1-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-3-(4-methylphenyl)sulfonylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O4S/c1-12-2-6-14(7-3-12)26(24,25)20-17(23)18-10-11-21-16(22)9-8-15(19-21)13-4-5-13/h2-3,6-9,13H,4-5,10-11H2,1H3,(H2,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBKRTWHYUPJLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NCCN2C(=O)C=CC(=N2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.